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Compound of Interest

Compound Name: Methylxanthoxylin

Cat. No.: B150370 Get Quote

Chemical Identity: 2'-Hydroxy-4',6'-dimethoxy-3'-methylacetophenone

Synonyms: Methylxanthoxylin, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)ethanone[1][2]

This technical guide provides a summary of the available toxicology and safety data for the

chemical compound with CAS Registry Number 23121-32-6. The information is intended for

researchers, scientists, and professionals in the field of drug development.

Summary of Toxicological Data
Comprehensive toxicological data for CAS RN 23121-32-6 is not readily available in the public

domain. Safety Data Sheets (SDS) from various suppliers provide some hazard classifications

based on available data, but detailed studies on acute toxicity, mutagenicity, carcinogenicity,

and reproductive toxicity are limited.

Acute Toxicity
One supplier's safety data sheet classifies the substance under Acute toxicity, oral (Category

4), with the hazard statement H302: Harmful if swallowed.[3] However, specific LD50 values

from experimental studies were not found in the reviewed literature. Another SDS states that

acute toxicity is "Classified based on available data," without providing a specific category.[4]
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Information regarding the mutagenic, carcinogenic, or reproductive hazards of this compound

is sparse. One Safety Data Sheet indicates that for germ cell mutagenicity, the substance is

"Classified based on available data".[4] The same source states for carcinogenicity, "IARC: No

component of this product present at levels greater than or equal to 0.1% is identified as

probable, possible or confirmed human carcinogen by IARC."[4] It also notes that there is no

classification for reproductive toxicity based on available data to indicate it may cause birth

defects or other reproductive harm.[3][4]

Specific Target Organ Toxicity
Some safety data sheets provide classifications for specific target organ toxicity:

Single Exposure: May cause respiratory irritation (Category 3), with the hazard statement

H335.[3]

Repeated Exposure: No classification is available based on the reviewed data.[4]

Data Presentation
Due to the limited availability of quantitative toxicological data, a comprehensive numerical

summary is not possible. The following table summarizes the available GHS hazard

classifications.

Hazard Class Hazard Category Hazard Statement Reference

Acute toxicity, oral Category 4
H302: Harmful if

swallowed
[3]

Specific target organ

toxicity - single

exposure

Category 3
H335: May cause

respiratory irritation
[3]

Experimental Protocols
Detailed experimental protocols for toxicological studies on CAS RN 23121-32-6 are not

described in the publicly available literature. For any new toxicological evaluation, standardized

OECD guidelines for the testing of chemicals should be followed.
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Visualizations
General Hazard Assessment Workflow
The following diagram illustrates a generalized workflow for assessing the potential hazards of

a chemical compound like CAS RN 23121-32-6, for which limited data is available.
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Caption: Generalized workflow for chemical hazard assessment.

Standard Safety Precautions
This diagram outlines the logical relationships between identified hazards and the necessary

safety precautions when handling a substance with the characteristics of CAS RN 23121-32-6.
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Identified Hazards
Required Safety Precautions

Acute Oral Toxicity (Cat. 4)

H302: Harmful if swallowed

Handling Procedures

Avoid ingestion and inhalation of dust/aerosols.
Wash hands thoroughly after handling.

Prevents Ingestion

Respiratory Irritation (Cat. 3)

H335: May cause respiratory irritation

Engineering Controls

Use in a well-ventilated area or under a fume hood

Minimizes Inhalation

Personal Protective Equipment (PPE)

Safety glasses, gloves, lab coat

Protects Eyes & Skin

Click to download full resolution via product page

Caption: Relationship between hazards and safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150370#cas-rn-23121-32-6-toxicology-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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